Cas no 1228665-75-5 (4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine)

• Product Name: 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine
• CAS No: 1228665-75-5
• MF: C₁₃H₈ClFN₂O₂S
• MW: 310.731224060059
• CID: 1068854
• PubChem ID: 329772067
• Update Time: 2025-04-20

4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine
• 1-(benzenesulfonyl)-4-chloro-5-fluoropyrrolo[2,3-b]pyridine
• 1-(Benzenesulfonyl)-4-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine
• CS-0338489
• MFCD16628258
• DTXSID70678432
• AKOS015850086
• DB-099889
• 1228665-75-5
• QSUVWTPAECZSPS-UHFFFAOYSA-N
• 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• SCHEMBL16041786
• 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine

• MDL： MFCD16628258
• Inchi： 1S/C13H8ClFN2O2S/c14-12-10-6-7-17(13(10)16-8-11(12)15)20(18,19)9-4-2-1-3-5-9/h1-8H
• InChI Key： QSUVWTPAECZSPS-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=CN2S(C1C=CC=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 309.99800
• Monoisotopic Mass: 309.9979045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.34000
• LogP: 4.14660

4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides